Cas no 5708-19-0 ((1S)-cyclohex-3-ene-1-carboxylic acid)

(1S)-cyclohex-3-ene-1-carboxylic acid Properties

Names and Identifiers

• (S)-Cyclohex-3-enecarboxylic acid
• (1S)-CYCLOHEX-3-ENE-1-CARBOXYLIC ACID(1S)-CYCLOHEX-3-ENE-1-CARBOXYLIC ACID
• (S)-(-)-3-CYCLOHEXENECARBOXYLIC ACID
• (1S)-cyclohex-3-ene-1-carboxylic acid
• (S)-3-Cyclohexene-1-carboxylic Acid
• (S)-(?)-1,2,3,6-Tetrahydrobenzoic acid
• (1S)-3-Cyclohexene-1-carboxylic acid
• (S)-(-)-3-Cyclohexene-1-carboxylic Acid
• S-(-)-3-Cyclohexenecarboxylic acid
• (S)-(+)-3-Cyclohexenecarboxylic acid
• 3-cyclohexenecarboxylic acid
• (S)-(-)-1,2,3,6-Tetrahydrobenzoic Acid
• 3-Cyclohexene-1-carboxylic acid, (1S)-
• (S)-3-naphthenic acid
• (1R)-3-Cyclohexene-1-carboxylic Acid
• AK130960
• (R)-(+)-3-Cyclohexene-1-carboxylic acid
• (S)-(-)-Cyclohex-3-enecarboxylic acid
• VUSWCWPCANWBFG-ZCFIWIBFSA-N
• 9066AH
• FCH859133
• (S)-(-)-3-Cyclohexenecarboxylicacid
• +Expand

• MDL： MFCD08275437
• InChIKey： VUSWCWPCANWBFG-ZCFIWIBFSA-N
• Inchi： 1S/C7H10O2/c8-7(9)6-4-2-1-3-5-6/h1-2,6H,3-5H2,(H,8,9)/t6-/m1/s1
• SMILES： O([H])C([C@]1([H])C([H])([H])C([H])=C([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 126.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Heavy Atom Count: 9
• Complexity: 138
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.42730
• PSA: 37.30000
• Refractive Index: 1.4780 to 1.4820
• Boiling Point: 118°C/6mmHg(lit.)
• Melting Point: 19°C(lit.)